Udp-2-deoxyglucose
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Overview
Description
UDP-2-deoxyglucose is a UDP-sugar having 2-deoxyglucose as the sugar component. It derives from an UDP-D-glucose.
Scientific Research Applications
Inhibition of Protein Glycosylation
- UDP-2-deoxyglucose inhibits the formation of glucosylated lipid intermediates, impacting protein glycosylation. This was observed in chick embryo cell membranes, where it prevented the formation of dolichyl monophosphate glucose (Dol-P-glucose) (Datema et al., 1981).
Biosynthesis of 2-Deoxysucrose
- It serves as a 2-deoxyglucosyl donor in the biosynthesis of 2-deoxysucrose, catalyzed by UDPglucose-fructose glucosyltransferase (Farkaš et al., 1968).
Effect on Beta-1,4-Glucan Biosynthesis
- This compound impacts the glucosylation of lipid intermediates, affecting the synthesis of beta-1,4-glucans, which are important components in certain biological structures (Datema et al., 1983).
Interference in Viral Glycoprotein Glycosylation
- This compound can interfere with the glycosylation of virus-specific glycoproteins, impacting the synthesis of infectious viruses. This was particularly noted in chick embryo cells infected with Semliki Forest virus (Schmidt et al., 1976).
Synthesis and Isolation
- UDP-2-deoxy glucose and galactose have been synthesized chemically, which is significant for studying their roles in enzyme inhibition and metabolism (Miyagawa et al., 2016).
Inhibition of Uridine Diphosphate Galactose 4-Epimerase
- UDP-6-deoxygalactose, a related compound, competitively inhibits the enzyme UDP-galactose 4-epimerase in Escherichia coli (Spencer et al., 1973).
Properties
Molecular Formula |
C15H24N2O16P2 |
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Molecular Weight |
550.3 g/mol |
IUPAC Name |
[(4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl] [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C15H24N2O16P2/c18-4-7-11(21)6(19)3-10(30-7)32-35(27,28)33-34(25,26)29-5-8-12(22)13(23)14(31-8)17-2-1-9(20)16-15(17)24/h1-2,6-8,10-14,18-19,21-23H,3-5H2,(H,25,26)(H,27,28)(H,16,20,24)/t6-,7-,8-,10?,11+,12-,13-,14-/m1/s1 |
InChI Key |
MEJLHDUXDMCALH-SELJRJPRSA-N |
Isomeric SMILES |
C1[C@H]([C@@H]([C@H](OC1OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=O)O)O)CO)O)O |
Canonical SMILES |
C1C(C(C(OC1OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)CO)O)O |
Synonyms |
UDP-2-deoxy-D-glucose UDP-2-deoxyglucose uridine diphosphate 2-deoxy-D-glucose uridine diphosphate 2-deoxyglucose uridine diphosphate 2-deoxyglucose, beta-D-glucopyranosyl cpd |
Origin of Product |
United States |
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